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Compound of Interest

Compound Name: DCZz5418

Cat. No.: B12374005

For researchers, scientists, and drug development professionals, this document provides an in-
depth technical overview of DCZ5418, a potent and selective inhibitor of the AAA+ ATPase
TRIP13. This guide details its chemical properties, mechanism of action, and its potential as a
therapeutic agent in multiple myeloma, supported by experimental data and detailed protocols.

Core Compound Information

DCZ5418 has been identified as a promising small molecule inhibitor targeting Thyroid
Hormone Receptor Interacting Protein 13 (TRIP13), a key regulator of the spindle assembly
checkpoint and DNA damage response.[1][2] Its chemical and physical properties are
summarized below.

Property Value Source
CAS Number 2883709-99-5 [1]
Molecular Weight 362.42 g/mol [1]

Mechanism of Action and Therapeutic Potential

DCZ5418 functions as a direct inhibitor of TRIP13, exhibiting anti-multiple myeloma (MM)
activity both in laboratory settings and in living organisms.[1] By targeting TRIP13, DCZ5418
disrupts critical cellular processes in cancer cells, leading to cell death and inhibition of tumor
growth.
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The overexpression of TRIP13 has been linked to the progression of various cancers, including
multiple myeloma.[2] TRIP13 is involved in several key signaling pathways that promote cancer
cell proliferation, survival, and drug resistance. DCZ5418's inhibitory action on TRIP13 has
been shown to modulate these pathways, highlighting its therapeutic potential.

Signaling Pathways Affected by DCZ5418

The inhibition of TRIP13 by DCZ5418 impacts several downstream signaling pathways crucial
for cancer cell survival and proliferation. These include:

e PIBK/AKT/mTOR Pathway: Overexpression of TRIP13 can activate this pathway, promoting
cell growth and survival.[3]

 ERK/MAPK Signaling Axis: DCZ5418 has been shown to inhibit this pathway, which is critical
for cell proliferation and differentiation.[4]

Below is a diagram illustrating the central role of TRIP13 in these signaling cascades and the
point of intervention for DCZ5418.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374005#dcz5418-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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